Cas no 50816-76-7 (ADENOSINE-8(3)H 3',5'-CYCLIC MONOPHOSPHATE)

• Product Name: ADENOSINE-8(3)H 3',5'-CYCLIC MONOPHOSPHATE
• CAS No: 50816-76-7
• MF: C₁₀H₁₂N₅O₆P
• MW: 331.214051485062
• CID: 826007
• PubChem ID: 16212025
• Update Time: 2025-04-19

ADENOSINE-8(3)H 3',5'-CYCLIC MONOPHOSPHATE Chemical and Physical Properties

Names and Identifiers

• ADENOSINE-8(3)H 3',5'-CYCLIC MONOPHOSPHATE

• Inchi： 1S/C10H12N5O6P/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7-4(20-10)1-19-22(17,18)21-7/h2-4,6-7,10,16H,1H2,(H,17,18)(H2,11,12,13)/t4-,6-,7-,10-/m1/s1/i3T
• InChI Key： IVOMOUWHDPKRLL-BENJYUDCSA-N
• SMILES： P1(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C([3H])=NC4C(N)=NC=NC3=4)O2)O)O1

Computed Properties

• Exact Mass: 331.06074437g/mol
• Monoisotopic Mass: 331.06074437g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Flash Point: 27 °C

ADENOSINE-8(3)H 3',5'-CYCLIC MONOPHOSPHATE Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：1
• Hazard Category Code： 10
• Safety Instruction： 16
• Hazardous Material Identification：
• Risk Phrases：10